Cas no 165669-11-4 (7-amino-1H-indole-3-carbonitrile)

• Product Name: 7-amino-1H-indole-3-carbonitrile
• CAS No: 165669-11-4
• MF: C₉H₇N₃
• MW: 157.171981096268
• MDL: MFCD15527154
• CID: 1346025
• PubChem ID: 22359251
• Update Time: 2025-05-25

7-amino-1H-indole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-carbonitrile, 7-amino-
• 7-amino-1H-indole-3-carbonitrile
• 165669-11-4
• AS-79236
• MFCD15527154
• SY269025
• DTXSID401302952
• SCHEMBL3073820
• CS-0183244
• DB-399829

• MDL： MFCD15527154
• Inchi： 1S/C9H7N3/c10-4-6-5-12-9-7(6)2-1-3-8(9)11/h1-3,5,12H,11H2
• InChI Key： KQDFKEMRXVEKKH-UHFFFAOYSA-N
• SMILES： N1C=C(C#N)C2C=CC=C(C1=2)N

Computed Properties

• Exact Mass: 157.06411
• Monoisotopic Mass: 157.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 65.6Ų

Experimental Properties

• PSA: 65.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 7-amino-1H-indole-3-carbonitrile

7-Amino-1H-Indole-3-Carbonitrile: A Comprehensive Overview

7-Amino-1H-indole-3-carbonitrile (CAS No. 165669-11-4) is a structurally unique compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its indole core with an amino group at position 7 and a cyano group at position 3, exhibits a range of intriguing properties that make it a valuable subject for research and development.

The indole moiety, a heterocyclic aromatic structure, is a fundamental building block in many natural products and bioactive molecules. In 7-amino-1H-indole-3-carbonitrile, the indole ring is further functionalized with an amino group (-NH2) and a cyano group (-CN), which significantly influence its chemical reactivity, biological activity, and physical properties. The presence of these substituents not only enhances the compound's versatility but also opens up new avenues for its application in various scientific domains.

Recent studies have highlighted the potential of 7-amino-1H-indole-3-carbonitrile as a precursor for the synthesis of bioactive molecules. For instance, researchers have explored its role in the development of novel anticancer agents. The amino group at position 7 serves as a reactive site for further functionalization, enabling the attachment of various pharmacophores that can target specific molecular pathways involved in cancer progression. Similarly, the cyano group at position 3 contributes to the compound's stability and solubility, making it an ideal candidate for drug delivery systems.

In addition to its pharmacological applications, 7-amino-1H-indole-3-carbonitrile has also been investigated for its electronic properties. The indole core is known for its π-conjugated system, which facilitates electron delocalization and contributes to the compound's conductivity. This property has led to its consideration in the development of organic semiconductors and optoelectronic materials. Recent advancements in materials science have demonstrated that derivatives of this compound can be used to create efficient organic light-emitting diodes (OLEDs) and photovoltaic devices.

The synthesis of 7-amino-1H-indole-3-carbonitrile involves a multi-step process that typically begins with the preparation of an indole derivative followed by selective substitution reactions to introduce the amino and cyano groups. Researchers have optimized these synthetic routes to improve yield and purity, ensuring that the compound can be produced on a larger scale for both academic and industrial applications.

One of the most promising areas of research involving 7-amino-1H-indole-3-carbonitrile is its role in medicinal chemistry. The compound's ability to modulate cellular signaling pathways has been extensively studied, with particular focus on its potential as an anti-inflammatory agent. Recent findings suggest that it can inhibit key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX), making it a potential candidate for treating inflammatory diseases like arthritis and cardiovascular disorders.

Furthermore, 7-amino-1H-indole-3-carbonitrile has been explored for its antioxidant properties. The indole moiety is known to scavenge free radicals, and the presence of the amino and cyano groups enhances this activity. This makes the compound a valuable ingredient in cosmeceuticals and nutraceuticals aimed at combating oxidative stress and promoting skin health.

In conclusion, 7-amino-1H-indole-3-carbonitrile (CAS No. 165669-11-4) is a versatile compound with a wide range of applications across multiple scientific disciplines. Its unique structure, combined with recent advancements in synthetic methods and biological studies, positions it as a key molecule for future innovations in drug discovery, materials science, and beyond.